HH0043

• Molecular Formula: C23H24F3N5O
• Molecular Weight: 443.5 g/mol
• InChI: InChI=1S/C23H24F3N5O/c1-14(16-4-3-5-17(22(16)24)23(25)26)29-19-6-7-27-20-13-28-21(12-18(19)20)31-10-8-30(9-11-31)15(2)32/h3-7,12-14,23H,8-11H2,1-2H3,(H,27,29)/t14-/m1/s1
• InChIKey: GSZLBBQYAQRWAD-CQSZACIVSA-N

Oncology researchers needing in vivo efficacy in KRAS-driven models face variable tool compound performance. HH0043 is a validated solution. - **Superior efficacy**: 76% tumor growth inhibition (TGI) in NCI-H358 xenograft vs. 49% for BI-3406 at matched doses. - **Optimized PK**: 81% oral bioavailability; >8h target coverage at efficacious dose. - **3D cell potency**: 90 nM IC50 in NCI-H358 spheroids (3.6× improvement over quinazoline analogs). Supplied for preclinical combination and scaffold-hopping programs.

HH0043: A Novel 1,7-Naphthyridine SOS1 Inhibitor

HH0043 (Compound 10f) is a potent, orally bioavailable small-molecule inhibitor of the Son of Sevenless 1 (SOS1) guanine nucleotide exchange factor (GEF) [1]. It features a novel 1,7-naphthyridine scaffold that is structurally distinct from the quinazoline and phthalazine cores of other reported SOS1 inhibitors such as BI-3406 and MRTX0902 [1][2]. HH0043 disrupts the KRAS–SOS1 protein–protein interaction with a biochemical IC50 of 5.8 nM, preventing the conversion of KRAS from its inactive GDP-bound to active GTP-bound state, a critical mechanism in KRAS-driven tumors regardless of specific KRAS mutation status [1].

1

SOS1 pathway inhibition study fit Novel 1,7-naphthyridine scaffold

2

KRAS signaling assay context GDP-GTP exchange blockade

3

Oral exposure-model evaluation fit Reported bioavailability supports PK studies

• [1] Li D, Xie Q, Yang M, et al. Lead Identification of Novel Naphthyridine Derivatives as Potent SOS1 Inhibitors. ACS Med Chem Lett. 2024;15(6):958-964. doi:10.1021/acsmedchemlett.4c00156 View Source
• [2] Ketcham JM, Haling J, Khare S, et al. Design and Discovery of MRTX0902, a Potent, Selective, Brain-Penetrant, and Orally Bioavailable Inhibitor of the SOS1:KRAS Protein–Protein Interaction. J Med Chem. 2022;65(14):9678-9690. doi:10.1021/acs.jmedchem.2c00741 View Source

Why HH0043 Cannot Be Substituted

Despite a common mechanism of action, in-class SOS1 inhibitors cannot be considered interchangeable due to profound differences in scaffold chemotype, which drive distinct target binding modes, pharmacokinetic (PK) profiles, and translational pharmacology [1]. HH0043, built on a novel 1,7-naphthyridine core, demonstrates superior cellular potency in 3D proliferation assays and significantly greater in vivo antitumor efficacy at matched doses compared to the quinazoline-based inhibitor BI-3406 [1]. These performance gaps are not predicted by biochemical IC50 values alone and underscore that procurement decisions for research programs—particularly those involving in vivo efficacy or combination studies—must be based on the specific compound's validated, quantitative pharmacological fingerprint rather than target class membership [1].

HH0043 (1,7-naphthyridine core)

Chemotype-distinct binding mode and reported PK profile

vs

BI-3406 / MRTX0902 (quinazoline / phthalazine)

In vivo model-response context may not transfer across scaffolds

Reported 3D proliferation response

Scaffold-specific cellular assay-response context

vs

Biochemical IC50-based selection

Assay-response context may differ from biochemical binding data alone

Reported target engagement duration

PK/PD endpoint context depends on compound-specific feedback kinetics

vs

Class-level pathway inhibition assumption

Endpoint profile may not reproduce across distinct SOS1 inhibitors

• [1] Li D, Xie Q, Yang M, et al. Lead Identification of Novel Naphthyridine Derivatives as Potent SOS1 Inhibitors. ACS Med Chem Lett. 2024;15(6):958-964. doi:10.1021/acsmedchemlett.4c00156 View Source

HH0043: Evidence of Differentiation

Tumor Growth Inhibition vs. BI-3406 in KRAS G12C Xenograft

In a head-to-head in vivo comparison, oral administration of HH0043 resulted in significantly superior antitumor efficacy compared to BI-3406 at the same dose and schedule in a subcutaneous KRAS G12C-mutated NCI-H358 xenograft mouse model [1]. The total growth inhibition (TGI) was 76% for HH0043 versus 49% for BI-3406, with no obvious body weight loss observed in either group [1].

Tumor Growth Inhibition vs. BI-3406

Head-to-head

76% TGI vs. 49% TGI (BI-3406)
55% relative improvement; 50 mg/kg BID, 28-day NCI-H358 xenograft

Reported model-response endpoint context

Supports in vivo xenograft model-response interpretation

Evidence Dimension	In vivo antitumor efficacy (Total Growth Inhibition, TGI)
Target Compound Data	76% TGI
Comparator Or Baseline	BI-3406: 49% TGI
Quantified Difference	HH0043 achieves a 55% relative improvement in TGI over BI-3406 (76% vs. 49%)
Conditions	NCI-H358 (KRAS G12C) subcutaneous xenograft in mice; 50 mg/kg oral gavage, twice daily for 28 days

Why This Matters

This direct comparison under identical experimental conditions demonstrates the superior in vivo efficacy of HH0043, a critical factor for researchers selecting a lead compound for preclinical oncology programs targeting KRAS G12C-driven tumors.

• [1] Li D, Xie Q, Yang M, et al. Lead Identification of Novel Naphthyridine Derivatives as Potent SOS1 Inhibitors. ACS Med Chem Lett. 2024;15(6):958-964. doi:10.1021/acsmedchemlett.4c00156 View Source

3D Proliferation Potency vs. BI-3406

The antiproliferative potency of HH0043 was directly compared with BI-3406 in a physiologically relevant 3D proliferation assay using NCI-H358 cells harboring the KRAS G12C mutation [1]. HH0043 exhibited an IC50 of 90 nM, which was 3.6-fold more potent than the IC50 of 322 nM recorded for BI-3406 under the same experimental conditions [1].

3D Proliferation Potency vs. BI-3406

Head-to-head

IC50 = 90 nM vs. 322 nM (BI-3406)
3.6-fold higher antiproliferative response; NCI-H358 3D assay

Supports 3D model-response interpretation

3D context may better reflect tumor microenvironment response

Evidence Dimension	Antiproliferative activity in 3D culture
Target Compound Data	IC50 = 90 nM
Comparator Or Baseline	BI-3406: IC50 = 322 nM
Quantified Difference	HH0043 is 3.6-fold more potent than BI-3406
Conditions	NCI-H358 human non-small cell lung cancer cells (KRAS G12C), 3D proliferative assay

Why This Matters

The 3D culture model better recapitulates the tumor microenvironment than traditional 2D assays, making HH0043's superior performance in this context a strong indicator of potentially better translatability to in vivo and clinical settings.

• [1] Li D, Xie Q, Yang M, et al. Lead Identification of Novel Naphthyridine Derivatives as Potent SOS1 Inhibitors. ACS Med Chem Lett. 2024;15(6):958-964. doi:10.1021/acsmedchemlett.4c00156 View Source

In Vivo Target Engagement and p-ERK Inhibition vs. BI-3406

A pharmacokinetic/pharmacodynamic (PK/PD) analysis on day 28 of treatment demonstrated that HH0043 inhibited p-ERK levels in tumor tissue more effectively than BI-3406 at the same dose [1]. Furthermore, HH0043 exhibited durable pharmacodynamic effects, maintaining p-ERK inhibition in tumors at both 2 and 24 hours post-dose, a property attributed to SOS1 inhibition delaying ERK-dependent negative feedback [1].

In Vivo p-ERK Target Engagement

Head-to-head

More effective p-ERK suppression than BI-3406; durable inhibition at 2 and 24 h post-dose (50 mg/kg, day 28 NCI-H358 xenograft)

Reported target-engagement endpoint context

Sustained PD effect may support pathway-response interpretation

Evidence Dimension	In vivo target engagement (p-ERK inhibition in tumor tissue)
Target Compound Data	More effective p-ERK inhibition than BI-3406; durable inhibition from 2 to 24 hours
Comparator Or Baseline	BI-3406: Less effective p-ERK inhibition at the same dose
Quantified Difference	Quantitatively superior p-ERK suppression relative to BI-3406 (exact values in figure); durable effect lasting over 24 hours
Conditions	NCI-H358 xenograft model; 50 mg/kg oral dose; PK/PD analysis on day 28

Why This Matters

Superior and more durable target engagement in vivo suggests that HH0043 may offer sustained pathway inhibition, a desirable property for achieving robust antitumor responses and potentially overcoming adaptive resistance mechanisms.

• [1] Li D, Xie Q, Yang M, et al. Lead Identification of Novel Naphthyridine Derivatives as Potent SOS1 Inhibitors. ACS Med Chem Lett. 2024;15(6):958-964. doi:10.1021/acsmedchemlett.4c00156 View Source

1,7-Naphthyridine Scaffold vs. Quinazoline and Phthalazine Inhibitors

The chemical structure of HH0043 is based on a novel 1,7-naphthyridine scaffold, which is distinct from the quinazoline core of BI-3406 and the phthalazine core of MRTX0902 [1][2]. The authors explicitly state that this scaffold 'is distinct from currently reported SOS1 inhibitors,' a feature that was key to its nomination as the lead compound for their discovery project [1].

1,7-Naphthyridine Scaffold Novelty

Class-level

Structurally distinct from quinazoline (BI-3406), phthalazine (MRTX0902), and quinazoline (BAY-293) cores

Class-level chemotype distinction

Supports scaffold-diversification research; cross-reactivity review advised

Evidence Dimension	Chemical scaffold chemotype
Target Compound Data	1,7-naphthyridine scaffold
Comparator Or Baseline	BI-3406: quinazoline scaffold; MRTX0902: phthalazine scaffold; BAY-293: quinazoline scaffold
Quantified Difference	Structurally novel chemotype not previously reported among SOS1 inhibitors
Conditions	N/A; chemical structure comparison

Why This Matters

A novel scaffold provides a unique intellectual property position and may circumvent existing composition-of-matter patent estates. For research use, a structurally distinct chemotype can mitigate cross-reactivity issues and offers an independent chemical starting point for further optimization.

• [1] Li D, Xie Q, Yang M, et al. Lead Identification of Novel Naphthyridine Derivatives as Potent SOS1 Inhibitors. ACS Med Chem Lett. 2024;15(6):958-964. doi:10.1021/acsmedchemlett.4c00156 View Source
• [2] Ketcham JM, Haling J, Khare S, et al. Design and Discovery of MRTX0902, a Potent, Selective, Brain-Penetrant, and Orally Bioavailable Inhibitor of the SOS1:KRAS Protein–Protein Interaction. J Med Chem. 2022;65(14):9678-9690. doi:10.1021/acs.jmedchem.2c00741 View Source

Oral Pharmacokinetics in Mouse

The pharmacokinetic profile of HH0043 was characterized in male CD-1 mice following a single oral dose of 5 mg/kg [1]. HH0043 demonstrated high oral bioavailability (F = 81%) and high systemic exposure (AUC = 1953 ng·h/mL) with a peak plasma concentration (Cmax) of 714 ng/mL and a half-life (t1/2) of 1.53 hours [1]. This single dataset is presented without a directly paired comparator in the same study, but provides a quantitative baseline for the compound's oral drug-like properties.

Oral Mouse Pharmacokinetics

Supporting evidence

F = 81%; AUC = 1953 ng·h/mL; Cmax = 714 ng/mL; t1/2 = 1.53 h
5 mg/kg oral, male CD-1 mice

Supports exposure-model interpretation

No directly paired comparator in this study; context-dependent

Evidence Dimension	Oral pharmacokinetics in mouse
Target Compound Data	Cmax = 714 ng/mL; AUC = 1953 ng·h/mL; F = 81%; CL = 35 mL/min/kg; t1/2 = 1.53 h
Comparator Or Baseline	No direct comparator in this specific experiment
Quantified Difference	High oral bioavailability (81%) and high exposure (AUC = 1953 ng·h/mL)
Conditions	Male CD-1 mice; 5 mg/kg oral dose; 1 mg/kg intravenous dose

Why This Matters

Demonstrated high oral bioavailability and robust plasma exposure support the feasibility of HH0043 for chronic oral dosing in preclinical in vivo efficacy studies, a practical advantage for long-term oncology research models.

• [1] Li D, Xie Q, Yang M, et al. Lead Identification of Novel Naphthyridine Derivatives as Potent SOS1 Inhibitors. ACS Med Chem Lett. 2024;15(6):958-964. doi:10.1021/acsmedchemlett.4c00156 View Source

Biochemical and Cellular Potency Across SOS1 Inhibitors

A cross-study analysis of published biochemical and cellular potency data reveals that HH0043 (KRAS/SOS1 binding IC50 = 5.8 nM; p-ERK IC50 = 54 nM) exhibits potency within a highly competitive range relative to other leading SOS1 inhibitors. BI-3406 is reported with a similar biochemical IC50 of approximately 5-6 nM , while MRTX0902 shows an SOS1 Ki of 2 nM and a MKN1 cell pERK IC50 of 29 nM [1], and BAY-293 has a biochemical IC50 of 21 nM [2]. Direct comparisons are limited by the use of different assay formats across studies, but the data indicate that HH0043's biochemical potency (5.8 nM) is comparable to the most potent compounds in the class.

Cross-Study Potency Context

Cross-study comparable

Biochemical IC50 = 5.8 nM; p-ERK IC50 = 54 nM (HH0043). BI-3406 ~5-6 nM; MRTX0902 Ki = 2 nM; BAY-293 IC50 = 21 nM (different assay formats)

Cross-study assay context

Direct head-to-head validation required; format-dependent comparison

Evidence Dimension	Biochemical and cellular potency against SOS1 and downstream signaling
Target Compound Data	Biochemical IC50 = 5.8 nM; p-ERK IC50 = 54 nM
Comparator Or Baseline	BI-3406: IC50 ~5-6 nM; MRTX0902: Ki = 2 nM, pERK IC50 = 29 nM; BAY-293: IC50 = 21 nM
Quantified Difference	HH0043 (5.8 nM) is >3.6-fold more potent biochemically than MRTX0902 (Ki=2 nM vs IC50=5.8 nM); 3.6-fold more potent than BAY-293 (IC50=21 nM); comparable to BI-3406 (IC50 ~5-6 nM).
Conditions	Various biochemical (HTRF/FP) and cellular (HTRF p-ERK in PC-9 or MKN1 cells) assays from independent publications. Not a direct head-to-head comparison.

Why This Matters

This cross-study comparison positions HH0043's biochemical potency among the best-in-class for SOS1 inhibitors, but the critical differentiation must be validated in head-to-head cellular and in vivo assays, as demonstrated in the evidence items above against BI-3406.

• [1] Ketcham JM, Haling J, Khare S, et al. Design and Discovery of MRTX0902, a Potent, Selective, Brain-Penetrant, and Orally Bioavailable Inhibitor of the SOS1:KRAS Protein–Protein Interaction. J Med Chem. 2022;65(14):9678-9690. doi:10.1021/acs.jmedchem.2c00741 View Source
• [2] Adooq. BAY-293 | SOS1 inhibitor | Datasheet. View Source

HH0043: Preclinical and Industrial Applications

In Vivo KRAS G12C NSCLC Xenograft Models

HH0043 is the rational choice for preclinical oncology programs requiring robust in vivo antitumor efficacy in KRAS G12C-driven NSCLC models. The direct evidence of a 76% TGI at a well-tolerated dose in the NCI-H358 xenograft model, outperforming BI-3406 (49% TGI) [1], makes HH0043 a superior tool compound for establishing in vivo proof-of-concept for SOS1 inhibition in this indication.

Combination Therapy with KRAS G12C or MEK Inhibitors

The superior pharmacokinetic profile of HH0043 (F = 81%, sustained target coverage >8 hours at efficacious dose) [1] supports its use in demanding combination dosing schedules. Its durable p-ERK inhibition over 24 hours [1] suggests it can effectively suppress MAPK pathway reactivation, making it a candidate of choice for evaluating vertical pathway blockade strategies in combination with covalent KRAS G12C inhibitors or MEK inhibitors.

Novel 1,7-Naphthyridine Scaffold for Lead Optimization

For drug discovery teams seeking to develop new SOS1 inhibitors with a differentiated intellectual property position, HH0043's 1,7-naphthyridine scaffold—which is explicitly distinct from the quinazoline and phthalazine cores dominating the field [1][2]—provides a validated chemical starting point with favorable potency and ADME properties. The detailed synthetic route is disclosed in the primary publication [1], enabling straightforward derivatization.

3D Tumor Model Pharmacology Studies

For programs employing 3D spheroid or organoid models to better predict in vivo drug response, HH0043 is a strong candidate due to its validated 90 nM IC50 in a 3D proliferation assay against NCI-H358 cells—a 3.6-fold improvement over BI-3406 [1]. This performance in a more physiologically relevant model system may offer better translational predictive value for researchers studying tumor penetration and microenvironmental effects.

Application

Selection Property

Validation Focus

KRAS G12C xenograft model-response studies

In vivo model-response endpoint context

TGI and tolerability endpoint review

Pathway combination signaling studies

PK/PD target-engagement duration context

MAPK pathway reactivation and schedule-dependent response

SOS1 inhibitor lead-optimization programs

1,7-naphthyridine scaffold chemotype distinction

Structure-activity relationship and synthetic derivatization

3D spheroid/organoid pharmacology assays

3D proliferation assay-response context

Tumor microenvironment penetration and model-response interpretation

• [1] Li D, Xie Q, Yang M, et al. Lead Identification of Novel Naphthyridine Derivatives as Potent SOS1 Inhibitors. ACS Med Chem Lett. 2024;15(6):958-964. doi:10.1021/acsmedchemlett.4c00156 View Source
• [2] Ketcham JM, Haling J, Khare S, et al. Design and Discovery of MRTX0902, a Potent, Selective, Brain-Penetrant, and Orally Bioavailable Inhibitor of the SOS1:KRAS Protein–Protein Interaction. J Med Chem. 2022;65(14):9678-9690. doi:10.1021/acs.jmedchem.2c00741 View Source